5-{2-[2-(4-fluorophenyl)azetidin-1-yl]-2-oxoethyl}pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 5-[2-[2-(4-fluorophenyl)azetidin-1-yl]-2-oxoethyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C15H14FN3O3/c16-11-3-1-9(2-4-11)12-5-6-19(12)13(20)7-10-8-17-15(22)18-14(10)21/h1-4,8,12H,5-7H2,(H2,17,18,21,22)
• InChI Key: UWBVOIZCXQDZJB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C1C2=CC=C(C=C2)F)C(=O)CC3=CNC(=O)NC3=O
• Molecular Formula: C15H14FN3O3
• Molecular Weight: 303.29 g/mol

Description

5-{2-[2-(4-fluorophenyl)azetidin-1-yl]-2-oxoethyl}pyrimidine-2,4(1H,3H)-dione is a chemical compound commonly known as FPA-124. It is a pyrimidine derivative that has been synthesized and studied for its potential applications in scientific research. FPA-124 has been found to have various biochemical and physiological effects, making it a promising compound for future research.

Mechanism of Action

FPA-124 is believed to work by binding to the glycine site of the N-methyl-D-aspartate (NMDA) receptor. This binding enhances the activity of the receptor, leading to increased neurotransmitter release and synaptic plasticity. FPA-124 has also been found to modulate the activity of other neurotransmitter receptors, including the GABA and serotonin receptors.
Biochemical and physiological effects:
FPA-124 has been found to have various biochemical and physiological effects. It has been shown to enhance synaptic plasticity, improve learning and memory, and increase neurogenesis in the hippocampus. FPA-124 has also been found to modulate the release of various neurotransmitters, including glutamate, GABA, and acetylcholine.

Advantages and Limitations for Lab Experiments

FPA-124 has several advantages for use in lab experiments. It is a potent and selective modulator of the NMDA receptor, making it a useful tool for studying the role of this receptor in various physiological and pathological processes. However, FPA-124 has some limitations, including its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on FPA-124. One area of interest is the potential use of FPA-124 in the treatment of neurological disorders such as Alzheimer's disease and schizophrenia. Another area of interest is the development of new synthetic methods for FPA-124 that could improve its solubility and reduce its potential toxicity. Additionally, further research is needed to fully understand the mechanism of action of FPA-124 and its effects on various neurotransmitter systems.

Synthesis Methods

FPA-124 can be synthesized through a multistep process involving the reaction of various chemical reagents. The synthesis involves the use of a fluorinated phenylacetic acid, which is reacted with an azetidine derivative to form an intermediate compound. This intermediate is then reacted with a pyrimidine derivative to form FPA-124.

Scientific Research Applications

FPA-124 has been studied for its potential applications in scientific research. It has been found to have various effects on the central nervous system, including the modulation of neurotransmitter release and the enhancement of synaptic plasticity. FPA-124 has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and schizophrenia.